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Compound of Interest

Compound Name: N,N-Diisopropylethylenediamine

Cat. No.: B087191 Get Quote

An In-depth Technical Guide to N,N-Diisopropylethylenediamine

Introduction
N,N-Diisopropylethylenediamine is an organic compound belonging to the diamine family,

characterized by an ethylenediamine backbone with two isopropyl groups attached to one of

the nitrogen atoms.[1] Its chemical structure, featuring both a primary and a tertiary amine,

along with the steric hindrance provided by the isopropyl groups, grants it unique chemical

properties. This versatility makes it a valuable intermediate and reagent in various fields,

particularly in the development and synthesis of pharmaceuticals and as a ligand in

coordination chemistry.[1] This document provides a comprehensive overview of its history,

physicochemical properties, synthesis, and key applications for researchers, scientists, and

drug development professionals.

Discovery and History
The scientific exploration of N,N-Diisopropylethylenediamine and its structural isomers dates

back to the mid-20th century, driven by research in medicinal chemistry.[1] In the early 1950s,

this compound was part of a broader investigation into a series of ethylenediamine derivatives

being screened for potential therapeutic activity against Mycobacterium tuberculosis.[1]

These early structure-activity relationship (SAR) studies were pivotal, concluding that the

nature and size of the alkyl groups on the ethylenediamine nitrogen atoms were critical for anti-

tubercular efficacy.[1] This line of inquiry culminated in a significant breakthrough: the structural
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modification of the related lead compound, N,N'-diisopropylethylenediamine, led to the

discovery of Ethambutol in 1961.[1] Ethambutol subsequently became a first-line medication for

the treatment of tuberculosis, highlighting the historical importance of this class of diamines in

drug discovery.[1]

Physicochemical and Spectroscopic Data
The identity and purity of N,N-Diisopropylethylenediamine are defined by its specific physical

constants and spectroscopic characteristics. This data is crucial for its application in synthesis

and research.

Physical and Chemical Properties
Property Value Source(s)

CAS Number 121-05-1 [1][2][3]

Molecular Formula C8H20N2 [1][2][3][4]

Molecular Weight 144.26 g/mol [1][2][3][4][5]

Appearance Colorless liquid [1][3]

Odor Distinct amine odor [1][3]

Boiling Point 169–171 °C [1][5][6]

Density ~0.798 g/mL at 25 °C [1][5][6]

Refractive Index n20/D 1.4289 [2][5][6]

Solubility Fully miscible in water [1][2][6][7]

Flash Point 49.3–54 °C [2][7]

pKa (Predicted) 10.18 ± 0.28 [2]

LogP 1.76 [2]

Spectroscopic Data
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Technique Observation Source(s)

¹H NMR

Shows distinct signals for

methyl and methine protons of

the isopropyl groups,

methylene protons of the

ethylenediamine bridge, and

the primary amine protons.

[1]

FT-IR (cm⁻¹)

Characterized by absorption

bands for N-H stretching

(typically 3300-3500, weak), C-

H stretching (2850-2970), N-H

bending (1550-1650), and C-N

stretching (1020-1250).

[1]

Mass Spec. (EI-MS)

Molecular ion peak [M]⁺ at m/z

144. The fragmentation pattern

is dominated by α-cleavage,

yielding characteristic iminium

ions at m/z 129 ([M - CH₃]⁺),

86, 72, and 44.

[1]

Synthesis and Experimental Protocols
Historically, the synthesis of substituted ethylenediamines involved harsh conditions or

hazardous reagents, such as the Gabriel synthesis or high-pressure reactions with ethylene

oxide.[1][8] Modern methods have shifted towards more efficient and environmentally benign

processes.[1]

Key Synthetic Method: High-Pressure Ammonolysis
A prominent and industrially viable method for synthesizing N,N-Diisopropylethylenediamine
is the high-pressure ammonolysis of N,N-diisopropylaminoethyl chloride hydrochloride.[1][8]

This method is noted for its high yield and improved safety profile compared to older

techniques.[1]
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Caption: High-pressure ammonolysis workflow for N,N-Diisopropylethylenediamine
synthesis.
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Detailed Experimental Protocol: High-Pressure
Ammonolysis
The following protocol is based on methodologies described in patent literature.[8]

Reactor Charging: Add N,N-diisopropylaminoethyl chloride hydrochloride (1.0 eq) and a

suitable solvent, such as dichloromethane or toluene (at a weight ratio of 1:2 to 1:5 with the

starting material), to a high-pressure reactor equipped with stirring and temperature control.

[8]

Ammonia Addition: Seal the reactor and charge it with liquid ammonia (5 to 15 molar

equivalents relative to the hydrochloride salt).[8]

Reaction Conditions: Heat the mixture to a temperature between 80–120 °C. The internal

pressure will rise to 2–6 MPa. Maintain these conditions with constant stirring for 2 to 6

hours.[8]

Cooling and Depressurization: After the reaction period, cool the reactor to room temperature

and carefully vent the excess ammonia.

Work-up:

Transfer the reaction mixture and filter it to remove the ammonium chloride byproduct.

Wash the filtrate with water to remove any remaining salts.

Separate the organic layer and dry it over an anhydrous salt (e.g., Na₂SO₄).

Purification: Remove the solvent under reduced pressure. Purify the resulting crude product

by fractional distillation to obtain pure N,N-Diisopropylethylenediamine.

Applications in Research and Development
The unique structure of N,N-Diisopropylethylenediamine makes it a versatile tool in several

areas of chemical science.
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Intermediate for Active Pharmaceutical Ingredients
(APIs)
The compound is a crucial building block in the synthesis of various pharmaceuticals.[1] Its

most prominent role is as a key intermediate in the production of the nootropic drug

pramiracetam.[1][8] It is also utilized in the synthesis of certain anti-inflammatory agents and in

the preparation of 1,4-bis[(aminoalkyl)amino]-9,10-anthracenediones, which have been

investigated for their antitumor activity.[1][2]

N,N-Diisopropylethylenediamine
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Caption: Role as a key intermediate in the synthesis of Pramiracetam.

Ligand in Coordination Chemistry
With two nitrogen atoms possessing lone pairs of electrons, N,N-Diisopropylethylenediamine
functions as a versatile bidentate ligand.[1] It readily forms stable chelate complexes with a

variety of transition metals, such as copper(II).[1][6] The steric bulk of the diisopropyl groups
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can influence the geometry and reactivity of the resulting metal complex, which is a valuable

feature in the design of catalysts.[1] These complexes have applications in materials science,

with some exhibiting thermochromic properties, and are used as ligands for metathesis

catalysts.[1][6][7]

N,N-Diisopropylethylenediamine
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Caption: Formation of a bidentate metal complex.

Reagent in Organic and Polymer Synthesis
In organic synthesis, the compound is used to produce other molecules, such as 1,4-

diisopropyl-piperazin-2-one.[1][7] Its asymmetric structure also makes it a candidate for use in

chiral synthesis to produce enantiopure compounds.[1] In polymer chemistry, it has been

employed for the aminolysis of polymers like poly(β-benzyl l-aspartate) to create functionalized

cationic polyaspartamides.[1] These resulting polymers can exhibit pH and thermo-sensitivities,

making them suitable for developing "smart" materials for applications such as controlled drug

delivery.[1]

Conclusion
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From its origins in mid-century medicinal chemistry to its modern applications, N,N-
Diisopropylethylenediamine has proven to be a compound of significant scientific and

commercial interest. Advances in synthetic methodologies have made it more accessible and

safer to produce, expanding its utility. For professionals in drug development, organic

synthesis, and materials science, N,N-Diisopropylethylenediamine offers a unique

combination of steric and electronic properties, making it a valuable building block for creating

complex and functional molecules. Continued research into its applications, particularly in

catalysis and polymer science, is expected to further broaden its impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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